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Introduction: The Critical Link Between Synthesis
and Application

The remarkable electronic, mechanical, and thermal properties of graphene have positioned it
as a transformative material for next-generation electronics, photonics, and biomedical devices.
[1][2] Chemical Vapor Deposition (CVD) has emerged as the most viable method for producing
large-area, high-quality graphene films suitable for industrial applications.[3][4] However, the
CVD process typically utilizes a metallic catalyst, most commonly copper (Cu) foil, for graphene
growth.[3][4][5] Consequently, a critical post-synthesis step is the transfer of the atomically thin
graphene film from the growth substrate to a technologically relevant target substrate, such as
silicon dioxide (SiO2), glass, or flexible polymers.[1][6][7]

The transfer process is a delicate procedure that can significantly impact the final quality of the
graphene, potentially introducing defects, wrinkles, tears, and contamination.[8][9] These
imperfections can degrade the exceptional intrinsic properties of graphene, thereby
compromising device performance and reliability.[8][10] Therefore, mastering graphene transfer
techniques is paramount for researchers, scientists, and engineers to successfully translate the
promise of graphene into functional devices.
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This comprehensive guide provides detailed application notes and protocols for the most
common and effective techniques for transferring CVD-grown graphene. We will delve into the
mechanistic principles behind each method, offer step-by-step experimental procedures, and
discuss critical parameters and troubleshooting strategies to ensure a high-yield, high-quality
transfer.

I. Wet Transfer Techniques: The Workhorse of
Graphene Transfer

Wet transfer methods are the most widely used and well-established techniques for transferring
CVD graphene, primarily due to their reliability and scalability.[3][11] These methods typically
involve the use of a polymeric support layer to protect the fragile graphene film during the
etching of the metal growth substrate.[3][11]

A. Polymethyl Methacrylate (PMMA)-Assisted Wet
Transfer

The PMMA-assisted wet transfer is the most common and extensively optimized wet transfer
technique.[3][10] PMMA serves as a robust yet flexible support that adheres to the graphene
film, providing mechanical stability throughout the transfer process.[10]

o« PMMA as a Support Layer: PMMA is chosen for its good adhesion to graphene, mechanical
flexibility, and its solubility in common organic solvents like acetone, which allows for its
eventual removal without significantly damaging the graphene.[10] The molecular weight and
concentration of the PMMA solution are critical parameters that influence the thickness and
uniformity of the support layer, directly impacting the quality of the transferred graphene.[10]
[12]

o Metal Etching: A chemical etchant, such as ferric chloride (FeCls) or ammonium persulfate
((NH4)2S20s), is used to selectively dissolve the copper foil without damaging the graphene
or the PMMA support.[1][11] The choice of etchant and its concentration can affect the
etching rate and the level of metallic ion contamination.

e Rinsing and Transfer: Thorough rinsing with deionized (DI) water is crucial to remove etchant
residues and metallic ions, which can otherwise dope the graphene and degrade its
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electronic properties.[10] The transfer onto the target substrate is a delicate step where
wrinkles and folds can be introduced.
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Caption: Workflow for PMMA-assisted wet transfer of CVD graphene.

o PMMA Coating:

o

Prepare a solution of PMMA in a suitable solvent (e.g., anisole or chlorobenzene). A
typical concentration is 4-6% by weight. The molecular weight of the PMMA can be varied
to optimize the support layer's strength and ease of removal.[12]

o Place the CVD-grown graphene on copper foil on a spin coater.
o Dispense the PMMA solution onto the graphene surface.

o Spin-coat at a desired speed (e.g., 1000-4000 rpm) for 30-60 seconds to achieve a
uniform PMMA film.[12]

o Bake the PMMA-coated sample on a hotplate at a temperature below the glass transition
temperature of PMMA (e.g., 100-180°C) for 1-5 minutes to remove the solvent and solidify
the film.[12]

o Copper Etching:

o Protect the backside of the copper foil with tape or by removing the backside graphene
with oxygen plasma.
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o Prepare the etchant solution. A common etchant is ferric chloride (FeCls) dissolved in DI
water (e.g., 1 M solution) or ammonium persulfate ((NH4)2S20s) (e.g., 0.1 M).

o Carefully float the PMMA/graphene/Cu stack on the surface of the etchant with the PMMA
side facing up.[13]

o Allow the copper foil to completely dissolve. This can take several hours depending on the
etchant and its concentration.[13]

e Rinsing and Transfer:

o Once the copper is fully etched, the PMMA/graphene film will be left floating on the
etchant surface.

o Carefully transfer the floating film to a bath of DI water using a glass slide or a petri dish.
Repeat this rinsing step at least three times to thoroughly remove any residual etchant.[13]

o Prepare the target substrate by cleaning it thoroughly (e.g., with acetone, isopropanol, and
DI water, followed by oxygen plasma treatment to make the surface hydrophilic).

o Submerge the target substrate into the final DI water bath and carefully scoop the
PMMA/graphene film onto the substrate.

o Slowly pull the substrate out of the water at an angle to ensure the film adheres smoothly
without trapping water bubbles.

e Drying and PMMA Removal:

o Dry the sample in air or on a hotplate at a low temperature (e.g., 60-80°C) for several
minutes to remove any trapped water and improve adhesion.[14]

o Immerse the substrate with the PMMA/graphene film in an acetone bath to dissolve the
PMMA. This may take 30 minutes to a few hours.[15]

o After the PMMA is dissolved, rinse the sample with isopropanol and then blow-dry with
nitrogen.
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o To remove any remaining PMMA residue and improve the graphene-substrate contact, it is
often beneficial to anneal the sample in a furnace under a vacuum or an inert atmosphere
(e.g., Ar/Hz2) at 200-400°C.[16]

Advantages Disadvantages

High transfer yield for large-area graphene. Potential for wrinkles, tears, and folds.[17]

PMMA residue can be difficult to completely

Relatively simple and low-cost setup. ] ) )
remove, affecting electronic properties.[10]

Well-established and widely documented Use of hazardous chemicals (etchants and

protocol. solvents).[18]

Compatible with a wide range of target ) )
Time-consuming process.[18]

substrates.

Il. Dry Transfer Techniques: Minimizing Liquid-
Induced Defects

Dry transfer methods have been developed to overcome some of the limitations of wet transfer,
such as liquid-induced wrinkles, tears, and chemical contamination.[19][20] These techniques
avoid immersing the graphene in liquid solutions during the transfer process.

A. Thermal Release Tape (TRT) Method

This method utilizes a special adhesive tape that loses its adhesion when heated, allowing for
the release of the transferred graphene onto the target substrate.[3]

o Adhesion Control: The thermal release tape has a temperature-sensitive adhesive. At room
temperature, it adheres strongly to the graphene, allowing it to be peeled off from the copper
foil. Upon heating to a specific release temperature, the adhesive force weakens
significantly, enabling the transfer to the target substrate.[3]

e Mechanical Peeling: This method relies on the mechanical delamination of the graphene
from the growth substrate, which can be a source of defects if not performed carefully.
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Caption: Workflow for the thermal release tape dry transfer method.

o Tape Application:

o Laminate the thermal release tape onto the graphene/Cu foil, ensuring conformal contact
without trapping air bubbles. A laminator or a roller can be used to apply uniform pressure.

o Copper Etching:

o The copper foil is etched away using a suitable etchant, similar to the wet transfer method.
The tape protects the graphene during this process.

e Rinsing and Drying:

o Rinse the tape/graphene stack thoroughly with DI water to remove etchant residues.

o Dry the stack completely.

o Transfer to Target Substrate:

o Bring the tape/graphene stack into contact with the clean target substrate.

o Apply gentle pressure to ensure good adhesion between the graphene and the substrate.

e Thermal Release:

o Place the entire assembly on a hotplate and heat it to the specified release temperature of
the tape (typically 90-120°C).[3]
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o Once the release temperature is reached, the adhesive on the tape will lose its tackiness.

o Carefully peel off the thermal release tape, leaving the graphene film on the target

substrate.
Advantages Disadvantages
Reduced risk of liquid-induced wrinkles and Potential for adhesive residue on the graphene
tears. surface.[3]
Faster than traditional wet transfer methods. Mechanical peeling can introduce defects.
Avoids the use of organic solvents for polymer The quality of the transfer is highly dependent
removal. on the properties of the tape.

B. Viscoelastic Stamp Method

This "all-dry" transfer technique utilizes a viscoelastic stamp, such as polydimethylsiloxane
(PDMS), to pick up and place graphene flakes or films.[5]

o Rate-Dependent Adhesion: The adhesion of viscoelastic materials like PDMS is dependent
on the peeling speed. A fast peeling motion results in strong adhesion, allowing the stamp to
pick up the graphene. A slow peeling motion results in weak adhesion, enabling the release
of the graphene onto the target substrate.

Pickup Placement

[CVD Graphene on Cu FuD—»[Ccmau Viscoelastic Stamp

Contact Stamp/Graphene to Substrate

Click to download full resolution via product page

Caption: Workflow for the viscoelastic stamp dry transfer method.
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lll. Electrochemical Bubbling Transfer: A Cleaner
and Reusable Approach

The electrochemical bubbling transfer method offers a cleaner and more sustainable alternative
to etchant-based techniques.[21][22] This method utilizes the electrolysis of water to generate
hydrogen bubbles at the interface between the graphene and the metal substrate, which
mechanically delaminates the graphene.[22][23]

» Electrochemical Delamination: By applying a voltage in an electrolytic solution, water is
reduced at the cathode (the graphene/metal substrate), producing hydrogen gas. The
formation of these bubbles at the interface overcomes the van der Waals forces holding the
graphene to the substrate, causing it to detach.[22]

o Substrate Reusability: Since the metal substrate is not consumed in the process, it can be
reused for subsequent graphene growth, making the process more cost-effective and
environmentally friendly.[22]

Click to download full resolution via product page
Caption: Workflow for the electrochemical bubbling transfer method.
e Support Layer Application:

o Apply a support layer, such as PMMA, onto the graphene/metal substrate as described in
the wet transfer protocol.

» Electrolytic Cell Setup:

o Use the PMMA/graphene/metal as the cathode and a platinum (Pt) wire or another inert
electrode as the anode in an electrolytic cell.[23]
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o The electrolyte is typically an aqueous solution of an electrolyte like NaOH or Na2SOa.

e Delamination:

o Apply a DC voltage between the electrodes. Hydrogen bubbles will start to form at the
cathode (graphene/metal interface).

o The PMMA/graphene film will gradually detach from the metal substrate.
o Transfer and Cleanup:
o Once fully detached, the PMMA/graphene film is transferred to a DI water bath for rinsing.

o The subsequent steps of transferring to the target substrate, drying, and removing the
support layer are similar to the wet transfer method.

Advantages Disadvantages

Trapped bubbles can damage the graphene
film.[21]

Fast and efficient delamination.

Reusability of the metal growth substrate.[22] Requires an electrochemical setup.

_ The quality of the transfer can be sensitive to
Avoids the use of metal etchants.

the bubbling rate and uniformity.

) ) May still require a support layer and subsequent
Environmentally friendly.

removal.

IV. Characterization of Transferred Graphene

After the transfer process, it is crucial to characterize the quality of the graphene film to ensure
its suitability for the intended application. Common characterization techniques include:

o Optical Microscopy: To visually inspect the integrity and uniformity of the transferred film and
identify large-scale defects like cracks and wrinkles.[2]

e Raman Spectroscopy: A powerful non-destructive technique to confirm the presence of
single-layer graphene (from the 2D to G peak intensity ratio), assess the defect density (from
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the D peak), and measure strain and doping levels.[19][24]

o Atomic Force Microscopy (AFM): To investigate the surface morphology, roughness, and
thickness of the transferred graphene, and to identify PMMA residues or other contaminants.
[2][19]

e Scanning Electron Microscopy (SEM): To visualize the surface of the graphene at a higher
resolution and identify smaller defects.[25]

e Sheet Resistance Measurement: To evaluate the electrical conductivity of the transferred
graphene film, which is a key parameter for many electronic applications.[19]

V. Troubleshooting Common Graphene Transfer
Issues
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Problem

Potential Cause(s)

Solution(s)

Wrinkles and Folds

- Incomplete drying before
PMMA removal- Trapped water
or air bubbles- Stress during

transfer

- Ensure the sample is
completely dry before
dissolving PMMA.- Optimize
the scooping and drying
process to avoid trapping
bubbles.- Use a slower, more

controlled transfer process.

Cracks and Tears

- Fragile PMMA support layer-
Mechanical stress during
handling- Rapid etching or
bubbling

- Use a higher molecular
weight or thicker PMMA layer.-
Handle the floating film with
care.- Optimize the etchant
concentration or applied
voltage for a slower, more

controlled delamination.

PMMA Residue

- Incomplete dissolution of
PMMA- Strong PMMA-

graphene interaction

- Increase the acetone soaking
time or use a fresh acetone
bath.- Perform a final
annealing step at a higher
temperature (in vacuum or

inert atmosphere).[16]

Poor Adhesion to Substrate

- Hydrophobic substrate
surface- Contamination on the

substrate

- Treat the substrate with
oxygen plasma to make it
hydrophilic.- Ensure the
substrate is thoroughly

cleaned before transfer.

High Defect Density (from

Raman)

- Damage during mechanical
peeling (dry transfer)-

Aggressive etching or bubbling

- Optimize the peeling speed
for viscoelastic stamp
methods.- Use a less
aggressive etchant or lower
the voltage for bubbling

transfer.
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VI. Conclusion and Future Outlook

The successful transfer of high-quality, large-area CVD-grown graphene is a critical enabler for

the widespread adoption of graphene-based technologies. While PMMA-assisted wet transfer

remains the most common method, ongoing research is focused on developing cleaner, more
reliable, and scalable transfer techniques. Dry transfer and electrochemical bubbling methods

show great promise in addressing the limitations of wet transfer. As the field progresses, the

development of automated, roll-to-roll transfer processes will be essential for the industrial-
scale production of graphene devices.[18] By understanding the fundamental principles and
meticulously following optimized protocols, researchers and engineers can overcome the

challenges of graphene transfer and unlock the full potential of this remarkable material.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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